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Compound of Interest

Compound Name: Triclosan-13C6

Cat. No.: B15556732

An In-depth Technical Guide to the Safety Data Sheet of Triclosan-13C6

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety data sheet (SDS) for chemical compounds is paramount for ensuring laboratory
safety and proper handling. This guide provides a detailed overview of the safety information
for Triclosan-13C6, an isotopically labeled form of the broad-spectrum antibacterial agent,
Triclosan. While specific SDSs for Triclosan-13C6 may be limited, the safety profile is
predominantly based on the extensive data available for its non-labeled counterpart, Triclosan,
as isotopic labeling with 13C does not significantly alter its chemical reactivity or toxicological
properties.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the first step in
safe handling. The following table summarizes the key quantitative data for Triclosan-13C6.
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Property Value Source
Molecular Formula Ce!3CeH7CI302 [1112]
Molecular Weight 295.5 g/mol [1][2]
Appearance White solid / powder [11[3]
Melting Point 55-57 °C (131-135 °F) [3]
Boiling Point 120 °C (248 °F) [3]
Density 1.49 g/cm3 [3]

Vapor Pressure

3.0002 x 10~> mm Hg (at 20
OC)

[4]

Water Solubility

Slightly soluble (17 mg/L)

[3]4]

Purity

>95% (HPLC)

[2]

Toxicological Data

The toxicological profile of Triclosan provides insight into its potential hazards upon exposure.

The following data is for the unlabeled Triclosan and is considered representative for

Triclosan-13C6.

Test Species Route Value Source
LD50 Rat Oral 3700 mg/kg [4]

LD50 Rabbit Dermal >6000 mg/kg [4]

LC50 Rat Inhalation >140 mg/kg [4]

Skin Irritation Human - 0'7_5 m/3d- (4]

(Mild)

Skin Irritation Rabbit - 10% (Mild) [4]

Eye Irritation - - Severe [4]
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Hazard Identification and Safety Precautions

Based on the available safety data, a logical workflow for hazard identification and the
implementation of safety precautions is essential. The following diagram illustrates this
process.

IF ON SKIN: Wash with plenty of soap and water (P302 + P352)

i teeased Collect spillage (P391)

Click to download full resolution via product page

Caption: Hazard Identification and Corresponding Safety Measures for Triclosan-13C6.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in Safety Data Sheets are not
typically provided within the SDS itself. These documents summarize the results from studies
conducted under standardized guidelines, such as those from the Organisation for Economic
Co-operation and Development (OECD). For researchers requiring the specific methodologies,
it is recommended to consult the primary toxicological literature or databases such as the
Registry of Toxic Effects of Chemical Substances (RTECS) for the substance in question.

Handling and Storage
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Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of the compound.

Handling:

Avoid all personal contact, including inhalation of dust.[4]
e Use in a well-ventilated area, such as a laboratory fume hood.[5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety glasses with side-shields, and a lab coat.[5]

e Do not eat, drink, or smoke in the work area.[6]
e Wash hands thoroughly with soap and water after handling.[4]
¢ Avoid formation of dust and aerosols.[5]

Storage:

Keep containers securely sealed when not in use.[4]

Store in a dry, well-ventilated place.[5]

Recommended storage temperature is +4°C.[2]

Avoid storage with incompatible materials such as strong oxidizing agents.[4]

First Aid Measures

In the event of accidental exposure, the following first aid measures should be taken
immediately.
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Exposure Route First Aid Procedure Source

Move the victim to fresh air. If
) not breathing, give artificial
Inhalation o (5]
respiration. Consult a

physician.

Remove contaminated
clothing. Wash the affected

Skin Contact skin with soap and plenty of [5]
water. Seek medical attention

if irritation persists.

Rinse immediately and
cautiously with plenty of water
for at least 15-20 minutes,
holding the eyelids apart.
Eye Contact Remove contact lenses if [7]
present and easy to do.
Continue rinsing. Seek
immediate medical attention

from an ophthalmologist.

Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [5]
unconscious person. Consult a

physician.

Spill and Disposal Procedures

A clear workflow for managing spills and disposing of waste is crucial for environmental and
personal safety.
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Spill Response

Evacuate unnecessary personnel

'

Ensure adequate ventilation

'

Wear appropriate PPE

'

Contain spill with sand, earth, or vermiculite

'

Collect recoverable product into labeled containers for recycling or disposal

'

Clean up affected area, avoiding dust generation

Disposal

Dispose of waste in accordance with federal, state, and local environmental regulations

Click to download full resolution via product page

Caption: Workflow for Spill Response and Disposal of Triclosan-13C6.

Conclusion
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The safety data for Triclosan-13C6, largely extrapolated from its non-labeled form, indicates
that it is a substance that requires careful handling. It is a skin and serious eye irritant and is
very toxic to aquatic life.[8] Researchers, scientists, and drug development professionals must
adhere to the outlined safety precautions, handling procedures, and disposal methods to
ensure a safe working environment and minimize environmental impact. Always consult the
most recent version of the Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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